Cas no 2877649-05-1 (2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877649-05-1
• MF: C₂₀H₂₇N₅O
• MW: 353.461283922195
• CID: 5309077
• PubChem ID: 165433407
• Update Time: 2025-06-08

2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877649-05-1
• AKOS040873829
• 2-[4-(2-phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• F6790-2068
• 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C20H27N5O/c1-2-6-18(7-3-1)26-17-16-23-12-14-25(15-13-23)20-21-9-8-19(22-20)24-10-4-5-11-24/h1-3,6-9H,4-5,10-17H2
• InChI Key： STHRMXOWWZKWIE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(C2N=CC=C(N=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 353.22156050g/mol
• Monoisotopic Mass: 353.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-05-1)

In the rapidly evolving field of medicinal chemistry, 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-05-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyrimidine core with piperazine and pyrrolidine moieties, making it a versatile candidate for various applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in drug discovery and development.

The molecular structure of 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine includes a phenoxyethyl group, which enhances its binding affinity to specific biological targets. This feature is particularly relevant in the context of GPCR-targeted therapies, a hot topic in current pharmacological research. With the growing demand for small molecule inhibitors and kinase modulators, this compound is being explored for its potential in addressing unmet medical needs.

One of the key reasons behind the rising popularity of CAS No. 2877649-05-1 is its applicability in central nervous system (CNS) disorders. Recent studies have highlighted the role of piperazine-containing compounds in modulating neurotransmitter systems, which aligns with the increasing search trends for neuroprotective agents and cognitive enhancers. The pyrrolidine moiety further contributes to its lipophilicity, improving blood-brain barrier penetration—a critical factor in CNS drug development.

From a synthetic chemistry perspective, 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine offers a robust scaffold for structure-activity relationship (SAR) studies. Researchers are leveraging this scaffold to design derivatives with enhanced selectivity and potency. This approach is particularly relevant given the current emphasis on personalized medicine and targeted therapies, which dominate discussions in both academic and industry circles.

The compound’s potential extends beyond CNS applications. Its pyrimidine core is a common motif in anticancer agents, and preliminary studies suggest that CAS No. 2877649-05-1 may exhibit activity against specific cancer cell lines. This aligns with the surge in online searches for novel oncology therapeutics and small molecule cancer drugs. However, further preclinical validation is required to fully elucidate its therapeutic potential.

In the realm of drug repurposing, 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine is also being investigated for its utility in other disease areas. For instance, its piperazine and pyrrolidine functionalities are known to interact with histamine receptors, making it a candidate for allergy and inflammation research. This versatility underscores its value in modern drug discovery pipelines.

As the scientific community continues to explore CAS No. 2877649-05-1, its relevance in high-throughput screening (HTS) and fragment-based drug design cannot be overlooked. The compound’s balanced physicochemical properties make it an attractive starting point for medicinal chemistry campaigns. This is particularly pertinent given the increasing use of AI-driven drug discovery tools, which rely on well-characterized scaffolds like this one.

In conclusion, 2-[4-(2-Phenoxyethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877649-05-1) represents a promising avenue for future research. Its multifaceted applications, from CNS disorders to oncology, coupled with its synthetic versatility, position it as a compound of enduring interest. As the demand for innovative therapeutics grows, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare today.